1,4-Dichlorobenzene

• CAS No.: 106-46-7
• Product Name: 1,4-Dichlorobenzene
• Molecular Formula: C6H4Cl2
• Molecular Weight: 147 g/mol
• IUPAC Name: 1,4-dichlorobenzene
• Standard InChI: InChI=1S/C6H4Cl2/c7-5-1-2-6(8)4-3-5/h1-4H
• Standard InChIKey: OCJBOOLMMGQPQU-UHFFFAOYSA-N
• Impurities: Pure-grade para-dichlorobenzene consists of > 99.8% para-dichlorobenzene, < 0.05% chlorobenzene and trichlorobenzene and < 0.1% ortho- and meta-dichlorobenzene.
• SMILES: C1=CC(=CC=C1Cl)Cl
• Canonical SMILES: C1=CC(=CC=C1Cl)Cl
• Boiling Point: 345 °F at 760 mm Hg (NTP, 1992); 174.0 °C; 173.9 °C; 174 °C; 345°F
• Colorform: White crystals; Volatile crystals; White crystals or leaflets; Colorless or white crystalline solid
• Density: 1.458 at 68 °F (USCG, 1999); 1.2475 g/cu cm at 25 °C; 1.2 g/cm³; Relative density of the vapour/air-mixture at 20 °C (air = 1): 1.01; 1.458; 1.25
• Flash Point: 150 °F (NTP, 1992); 66.0 °C (150.8 °F) - closed cup; 150 °F (66 °C) (closed cup); 66 °C c.c.; 150°F
• Melting Point: 127 °F (NTP, 1992); 52.09 °C; 53.1 °C; 52.7°C; 53 °C; 128°F
• Physical Description: P-dichlorobenzene appears as a white colored liquid with the odor of moth balls. Denser than water and insoluble in water. Flash point below 200°F. Used as a moth repellent, to make other chemicals, as a fumigant, and for many other uses.; OtherSolid; PelletsLargeCrystals; Solid; COLOURLESS-TO-WHITE CRYSTALS WITH CHARACTERISTIC ODOUR.; Colorless or white crystalline solid with a mothball-like odor.; Colorless or white crystalline solid with a mothball-like odor. [insecticide]
• Description: Paradichlorobenzene is a synthetic, white crystalline solid that is practically insoluble in water and soluble in ether, chloroform, carbon disulfide, benzene, alcohol and acetone. It is used primarily as a space deodorant in products such as room deodorizers, urinal and toilet bowl blocks, and as an insecticide fumigant for moth control. When 1,4-dichlorobenzene is heated to decomposition, toxic gases and vapors (such as hydrochloric acid and carbon monoxide) are released. The primary route of potential human exposure to this compound is inhalation. Acute inhalation exposure to 1,4-dichlorobenzene can result in coughing and breathing difficulties. Breathing high levels of this chemical can cause headaches, dizziness and liver damage. Contact with 1,4-dichlorobenzene can irritate the eyes, leading to burning and tearing. It is reasonably anticipated to be a human carcinogen. (NCI05); There are three dichlorobenzene isomers- 1,2-dichlorobenzene, 1,3-dichlorobenzene, and 1,4-dichlorobenzene. Dichlorobenzenes do not occur naturally. 1,2-Dichlorobenzene is a colorless to pale yellow liquid used to make herbicides. 1,3- Dichlorobenzene is a colorless liquid used to make herbicides, insecticides, medicine, and dyes. 1,4-Dichlorobenzene, the most important of the three chemicals, is a colorless to white solid with a strong, pungent odor. When exposed to air, it slowly changes from a solid to a vapor. Most people can smell 1,4- dichlorobenzene in the air at very low levels.; 1,4-dichlorobenzene is a dichlorobenzene carrying chloro groups at positions 1 and 4. It has a role as an insecticide.
• Shelf Life: Stable under recommended storage conditions.
• Solubility: less than 1 mg/mL at 73° F (NTP, 1992); 5.53e-04 M; In water, 81.3 mg/L at 25 °C; Practically insoluble in water; Soluble in chloroform, carbon disulfide, benzene, ether, alcohol; Miscible with ethanol, acetone, benzene; soluble in ethyl ether, chloroform; 0.0813 mg/mL at 25 °C; Solubility in water, mg/l at 20 °C: 49 (practically insoluble); 0.008%
• Synonyms: Di-chloricide; Dichlorocide; Evola; NSC 36935; PDB; Paradi; Paradichlorobenzene; Paradow; Paramoth; Persia-Perazol; Santochlor; p-Chlorophenyl chloride; p-Dichlorobenzene; para-Dichlorobenzene
• Vapor Density: 5.08 (NTP, 1992) (Relative to Air); 5.08 (Air = 1); Relative vapor density (air = 1): 5.08; 5.08
• Vapor Pressure: 0.6 mm Hg at 68 °F ; 1.8 mm Hg at 86° F (NTP, 1992); 1.74 mmHg; 1.74 mm Hg at 25 °C; Vapor pressure, Pa at 20 °C: 170; 1.3 mmHg
• PubChem Compound: 4685
• Last Modified: Nov 11 2021